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Compound of Interest

Compound Name: (Benzyloxy)benzene-d2

Cat. No.: B15599462 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals engaged in the handling of (Benzyloxy)benzene-d2. The following

procedures are designed to ensure the safe handling and disposal of this compound, thereby

minimizing risks and ensuring the integrity of the material.

Important Note: A specific Safety Data Sheet (SDS) for (Benzyloxy)benzene-d2 is not readily

available. The following recommendations are therefore based on the safety data for its non-

deuterated analogue, diphenyl ether, and supplemented with best practices for the handling of

deuterated compounds. The primary chemical properties and associated hazards are expected

to be very similar.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment are crucial to minimize exposure

and ensure safety.
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Operation
Eye/Face
Protection

Skin/Body
Protection

Respiratory
Protection

Hand
Protection

Storage and

Transport

Tightly fitting

safety goggles

with side-shields.

Lab coat.

Not generally

required if

containers

remain sealed in

a well-ventilated

area.

Chemically

resistant gloves

(e.g., Nitrile

rubber).

Handling and

Use

Tightly fitting

safety goggles

with side-shields

and a face shield

where splashing

is possible.[1]

Flame retardant

antistatic

protective

clothing or lab

coat.[2]

Use in a well-

ventilated area,

preferably a

chemical fume

hood.[3][4] If

ventilation is

inadequate or for

spill cleanup, use

a NIOSH-

approved

respirator with

organic vapor

cartridges.

Chemically

resistant gloves

(e.g., Nitrile

rubber).[1][3]

Spill Cleanup

Chemical safety

goggles and face

shield.

Impervious

clothing, such as

a chemical-

resistant suit.

A NIOSH-

approved

respirator with

organic vapor

cartridges is

recommended.

For large spills, a

self-contained

breathing

apparatus may

be necessary.[5]

[6]

Heavy-duty,

chemically

resistant gloves.

Disposal Tightly fitting

safety goggles

Lab coat and

appropriate

Use in a well-

ventilated area or

Chemically

resistant gloves
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with side-shields. gloves. fume hood. (e.g., Nitrile

rubber).

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the general steps for the safe handling of (Benzyloxy)benzene-d2.

Preparation and Acclimatization:

Before use, remove the sealed container of (Benzyloxy)benzene-d2 from its storage

location (e.g., refrigerator or freezer) and allow it to warm to ambient laboratory

temperature. This crucial step prevents moisture condensation on the cold compound,

which could lead to isotopic dilution through hydrogen-deuterium (H-D) exchange.[7]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4]

Inert Atmosphere Handling:

Due to the hygroscopic nature of many deuterated compounds, it is imperative to handle

(Benzyloxy)benzene-d2 under a dry, inert atmosphere such as nitrogen or argon to

prevent degradation and isotopic dilution.[7][8] This is particularly critical when transferring

the compound.

Weighing and Transfer:

Perform all transfers within a chemical fume hood to minimize inhalation exposure.[3]

Carefully open the container and accurately weigh the desired amount of the compound.

Use clean, dry glassware and equipment to prevent contamination and H-D exchange.[7]

Dissolution and Reaction Setup:

If preparing a solution, add the compound to the appropriate solvent in a clean, dry flask.

Cap the flask securely and mix thoroughly.
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If used in a reaction, ensure the reaction vessel is properly set up in the fume hood with

appropriate temperature control and monitoring.

Post-Handling:

Tightly seal the container of any remaining (Benzyloxy)benzene-d2 and store it under the

recommended conditions.

Decontaminate all glassware and equipment that came into contact with the compound.

Wash hands thoroughly with soap and water after handling.[9]

Disposal Plan
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[4]

Waste Collection:

Collect all waste containing (Benzyloxy)benzene-d2, including contaminated

consumables (e.g., gloves, wipes), in a designated, properly labeled, and sealed

container.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan.

Waste Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidants.[3][10]

Waste Disposal:

Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office, following all local, state, and federal regulations.

Do not dispose of (Benzyloxy)benzene-d2 down the drain or in the regular trash.[4] This

substance is very toxic to aquatic organisms.[3]
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Quantitative Data Summary
The following table summarizes key quantitative data for diphenyl ether, the non-deuterated

analogue of (Benzyloxy)benzene-d2.

Property Value

Molecular Weight 170.21 g/mol

Boiling Point 498°F (259°C)

Melting Point 82°F (28°C)

Flash Point 239°F (115°C)

Vapor Pressure 0.02 mmHg at 77°F (25°C)

OSHA PEL-TWA 1 ppm

NIOSH REL-TWA 1 ppm

ACGIH TLV-TWA 1 ppm

IDLH 100 ppm

Data sourced from NIOSH and other safety data sheets for Diphenyl Ether.[10]

Experimental Workflow and Safety Procedures
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Caption: Workflow for the safe handling of (Benzyloxy)benzene-d2 from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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